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Compound of Interest

Compound Name: (S)-(-)-2-Methyl-1,4-butanediol
CAS No.: 70423-38-0
Cat. No.: B036004

Get Quote

Section 1: Core Properties and Significance

(S)-(-)-2-Methyl-1,4-butanediol is a chiral diol recognized for its utility as a versatile building
block in asymmetric synthesis.[1] Its structure, which includes a stereocenter at the C2 position
and two hydroxyl groups, makes it a valuable synthon for constructing complex,
stereochemically defined molecules, particularly active pharmaceutical ingredients (APIs).[1] In
pharmaceutical development, the use of single-enantiomer drugs is often mandated by
regulatory bodies like the U.S. Food and Drug Administration (FDA) to maximize therapeutic
efficacy and minimize potential adverse effects stemming from the inactive or less active
enantiomer.[1][2][3] The bifunctional nature of (S)-(-)-2-Methyl-1,4-butanediol provides
multiple reaction pathways for chemists to introduce chirality and build molecular complexity.

The fundamental properties of this compound are summarized below.
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Property Value Source

Molecular Weight 104.15 g/mol [1]

Molecular Formula CsH1202 [1]

CAS Number 70423-38-0 PubChem CID: 10866273
Appearance Viscous Liquid [1]

Density 0.992 g/mL at 20 °C Sigma-Aldrich

IUPAC Name (2S)-2-methylbutane-1,4-diol PubChem CID: 10866273
SMILES CCO PubChem CID: 10866273

Section 2: Enantioselective Synthesis from Bio-
Derived Precursors

The synthesis of enantiomerically pure (S)-(-)-2-Methyl-1,4-butanediol is paramount for its
application in the pharmaceutical industry.[1] A robust and increasingly utilized strategy involves
the catalytic hydrogenation of itaconic acid, a bio-derived dicarboxylic acid.[4] This approach is
favored for its alignment with green chemistry principles, starting from a renewable feedstock.

The causality behind this choice of pathway is twofold: first, itaconic acid provides the correct
carbon skeleton, and second, asymmetric hydrogenation techniques can be employed to
selectively produce the desired (S)-enantiomer. The reaction proceeds via the reduction of both
the carbon-carbon double bond and the two carboxylic acid groups.

Experimental Protocol: Asymmetric Hydrogenation of
Itaconic Acid

This protocol describes a representative lab-scale synthesis. The choice of a bimetallic
catalyst, such as Ruthenium-Rhenium on a carbon support (Ru-Re/C), is critical as it has been
shown to be effective for the hydrogenation of dicarboxylic acids to diols.[1]

Materials:

e |taconic Acid (=99%)
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Deionized Water

Hydrogen (UHP Grade)

5% Ru-Re/C catalyst

High-pressure batch reactor with stirrer, gas lines, and temperature/pressure controls
Procedure:

o Reactor Charging: Charge the high-pressure reactor with a 10% aqueous solution of itaconic
acid and the Ru-Re/C catalyst (catalyst loading of 1-5% wi/w relative to itaconic acid).

 Inerting: Seal the reactor and purge the system multiple times with nitrogen followed by
hydrogen to remove all oxygen.

e Pressurization & Heating: Pressurize the reactor with hydrogen to an initial pressure of 40-60
bar. Begin stirring and heat the reactor to 120-160°C. The precise temperature and pressure
are critical parameters that must be optimized to maximize yield and selectivity while
minimizing side reactions.

» Reaction Monitoring: Monitor the reaction progress by observing the hydrogen uptake from
the gas reservoir. The reaction is typically complete within 4-8 hours.

o Cooling & Depressurization: Once hydrogen uptake ceases, cool the reactor to room
temperature and carefully vent the excess hydrogen pressure.

e Product Isolation: Open the reactor, and filter the reaction mixture to recover the
heterogeneous catalyst. The resulting aqueous solution contains the crude (S)-(-)-2-Methyl-
1,4-butanediol.

 Purification: Concentrate the filtrate using a rotary evaporator to remove water. The crude
product, a viscous liquid, can be further purified by vacuum distillation to yield the final high-
purity diol.[1]

Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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